6-Amino-5-iodo-2-methylnicotinonitrile

• Molecular Formula: C7H6IN3
• Molecular Weight: 259.05 g/mol
• IUPAC Name: 6-amino-5-iodo-2-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C7H6IN3/c1-4-5(3-9)2-6(8)7(10)11-4/h2H,1H3,(H2,10,11)
• InChI Key: SSXLCWOFGMREEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1C#N)I)N

Description

6-Amino-5-iodo-2-methylnicotinonitrile is a substituted pyridine derivative featuring a cyano group at position 3, an amino group at position 6, a methyl group at position 2, and an iodine atom at position 3. The nicotinonitrile scaffold is widely studied in medicinal chemistry due to its versatility in drug discovery, particularly as a precursor for kinase inhibitors and antiviral agents .

Scientific Research Applications

Medicinal Chemistry

6-Amino-5-iodo-2-methylnicotinonitrile has been studied for its potential therapeutic applications:

• Anticancer Activity : Research indicates that this compound inhibits the enzyme 6-phosphogluconate dehydrogenase in the pentose phosphate pathway, leading to metabolic changes that may affect cellular proliferation and survival. This inhibition results in the accumulation of 6-phosphogluconate, which is crucial for various biosynthetic processes.
• Antimicrobial Properties : Preliminary studies suggest that this compound exhibits significant antimicrobial activity, making it a candidate for further exploration in developing new antibiotics.

Organic Synthesis

The compound serves as a valuable intermediate in the synthesis of various organic molecules:

• Synthesis of Heterocyclic Compounds : It is utilized in the preparation of complex heterocyclic compounds, which are important in drug discovery and development. The ability to modify the amino and nitrile groups allows for diverse synthetic pathways.
• Reactivity in Chemical Reactions : The compound undergoes various chemical reactions such as oxidation, reduction, and nucleophilic substitution, leading to the formation of different derivatives. This versatility makes it useful in synthetic organic chemistry.

Data Table: Comparison of Biological Activities

Compound Name	Structure Features	Biological Activity
6-Amino-5-iodo-2-methylnicotinonitrile	Amino group, methyl group, iodine	Anticancer, antimicrobial
5-Amino-6-methylnicotinonitrile	Lacks iodine	Varies; less potent than iodine variant
2-Amino-3-methyl-5-cyanopyridine	Methyl and cyano groups	Antimicrobial
6-Amino-5-methylpyridine-3-carbonitrile	Methyl group on pyridine	Varies; different reactivity patterns

Case Study 1: Anticancer Mechanism

A study demonstrated that 6-Amino-5-iodo-2-methylnicotinonitrile effectively inhibited cell proliferation in cancer cell lines by targeting metabolic pathways critical for tumor growth. The compound's mechanism involved disrupting NADPH production, essential for biosynthetic processes.

Case Study 2: Synthesis Pathways

In a synthetic approach, researchers successfully synthesized 6-Amino-5-iodo-2-methylnicotinonitrile from 2-amino-3-picoline using hydrogen cyanide under controlled conditions. This method highlighted the efficiency of using automated reactors for large-scale production while ensuring safety due to the hazardous nature of some reagents involved.

Comparison with Similar Compounds

Structural and Electronic Effects

• Iodo vs. Chloro/Nitro Substituents: The iodine atom in 6-amino-5-iodo-2-methylnicotinonitrile introduces steric bulk and polarizability, which may facilitate aryl-iodine bond cleavage in catalytic reactions. In contrast, chloro and nitro groups are smaller but differ in electronic effects (e.g., nitro is strongly electron-withdrawing, altering reaction pathways) .
• Methyl vs. Methoxy Groups: The 2-methyl group in the target compound provides steric hindrance but minimal electronic influence, whereas methoxy groups (e.g., in 4-amino-5-methoxynicotinonitrile) donate electron density via resonance, affecting solubility and reactivity .

Physicochemical Properties

• Melting Points: 2-Amino-6-methylnicotinonitrile has a documented melting point of 99°C , while nitro-substituted analogs (e.g., 6-amino-5-nitropicolinonitrile) likely exhibit higher melting points due to stronger intermolecular interactions.
• Stability : Iodo-substituted compounds are generally stable under inert conditions but may degrade under UV light or with nucleophilic agents. Chloro and nitro derivatives are more resistant to hydrolysis .

Hazard Profiles

• 2-Amino-6-methylnicotinonitrile: Classified as H302 (harmful if swallowed) and H315 (causes skin irritation) .
• Nitro Derivatives: Nitro groups (e.g., in 6-amino-5-nitropicolinonitrile) are associated with mutagenicity and carcinogenicity risks .

Preparation Methods

Route 1: Sequential Esterification, Iodination, and Nitrile Formation

This three-step route begins with esterification of a nicotinic acid precursor, followed by iodination and final conversion of the ester to a nitrile group.

Step 1: Synthesis of Methyl 6-Amino-2-methylnicotinate

The starting material, 6-amino-2-methylnicotinic acid, undergoes esterification with methanol in the presence of concentrated sulfuric acid as a catalyst. Conditions involve refluxing for 18 hours, yielding methyl 6-amino-2-methylnicotinate with an 82% yield:

$$\text{6-Amino-2-methylnicotinic acid} + \text{MeOH} \xrightarrow{\text{H₂SO₄, reflux}} \text{Methyl 6-amino-2-methylnicotinate}$$

Key Data:

• Reagents: Methanol (15 mL/g substrate), H₂SO₄ (0.5 mL/g substrate).

• Yield: 82%.

• Purity: >99% (confirmed via HPLC).

Step 2: Iodination at Position 5

The methyl ester undergoes electrophilic iodination using sodium periodate (NaIO₄) and iodine (I₂) in dimethylformamide (DMF) at 50°C for 1.5 hours:

$$\text{Methyl 6-amino-2-methylnicotinate} + \text{NaIO₄} + \text{I₂} \xrightarrow{\text{DMF, 50°C}} \text{Methyl 6-amino-5-iodo-2-methylnicotinate}$$

Optimization Insights:

• Molar Ratios: Substrate : NaIO₄ : I₂ = 1 : 0.37 : 0.75.

• Yield: 88.9%.

• Workup: The reaction mixture is quenched with sodium thiosulfate to remove excess iodine, followed by filtration and drying.

Step 3: Conversion of Ester to Nitrile

The ester group at position 3 is converted to a nitrile through a two-step process:

• Hydrolysis to Carboxylic Acid: Basic or acidic hydrolysis of the ester.

• Dehydration: Treatment with phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂) to form the nitrile.

$$\text{Methyl 6-amino-5-iodo-2-methylnicotinate} \xrightarrow{\text{Hydrolysis}} \text{6-Amino-5-iodo-2-methylnicotinic acid} \xrightarrow{\text{Dehydration}} \text{6-Amino-5-iodo-2-methylnicotinonitrile}$$

Challenges:

• Overheating during dehydration can lead to decomposition of the iodo substituent.

• Alternative methods using trimethylsilyl cyanide (TMSCN) remain unexplored in the literature.

Route 2: Direct Iodination of a Pre-formed Nicotinonitrile Intermediate

An alternative approach involves iodinating 6-amino-2-methylnicotinonitrile directly. While this route is theoretically simpler, regioselectivity and side reactions pose significant challenges.

Iodination Conditions

Electrophilic iodination using potassium iodate (KIO₃) and potassium iodide (KI) in sulfuric acid (H₂SO₄) at 90–100°C:

$$\text{6-Amino-2-methylnicotinonitrile} + \text{KIO₃} + \text{KI} \xrightarrow{\text{H₂SO₄, 90–100°C}} \text{6-Amino-5-iodo-2-methylnicotinonitrile}$$

Key Parameters:

• Reagent Ratios: Substrate : KIO₃ : KI = 1 : 1.2 : 2.4.

• Reaction Time: 2–3 hours.

• Yield: 90–95% (reported for analogous bromopyridine systems).

Advantages:

• Avoids the esterification and hydrolysis steps, reducing synthetic complexity.

• High yields reported for structurally similar compounds.

Comparative Analysis of Synthetic Routes

Parameter	Route 1	Route 2
Starting Material	6-Amino-2-methylnicotinic acid	6-Amino-2-methylnicotinonitrile
Key Steps	Esterification → Iodination → Nitrile	Direct iodination
Total Yield	~70% (estimated)	90–95% (projected)
Purity	>99% (after recrystallization)	Dependent on iodination selectivity
Industrial Scalability	Moderate (multiple steps)	High (single-step)

Critical Considerations:

• Regioselectivity: Route 2 requires precise control to avoid di-iodination or substitution at undesired positions.

• Cost: Route 1 incurs higher costs due to additional reagents and steps.

Optimization and Troubleshooting

Iodination Efficiency

• Solvent Choice: DMF in Route 1 enhances iodine solubility but complicates purification. Sulfuric acid in Route 2 improves protonation of the pyridine ring, directing iodination to position 5.

• Temperature Control: Exceeding 100°C in Route 2 risks C-I bond cleavage and decomposition.

Purification Strategies

• Recrystallization: Ethanol-water mixtures (80:20) effectively remove unreacted starting materials and by-products.

• Chromatography: Avoided in industrial settings due to scalability issues; cited only in early-stage research.

Applications and Derivatives

6-Amino-5-iodo-2-methylnicotinonitrile serves as a key intermediate in:

• Pharmaceuticals: Synthesis of tyrosine kinase inhibitors and CRAC channel blockers.

• Agrochemicals: Building block for herbicides with enhanced selectivity .

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling 6-Amino-5-iodo-2-methylnicotinonitrile in laboratory settings?

• Answer : Use full-body protective gear (e.g., chemical-resistant gloves, lab coat, goggles) and respiratory protection (P95 or OV/AG/P99 filters for high exposure) per NIOSH/CEN standards . Avoid environmental release into drainage systems. Toxicity data indicate carcinogenic potential for components >0.1% concentration, necessitating fume hood use and rigorous waste disposal compliance .

Q. How should researchers characterize the physical and chemical properties of this compound?

• Answer : Prioritize determining melting point (reference: 99°C for structurally similar compounds) and solubility in polar/non-polar solvents . Use spectroscopic methods (e.g., NMR, IR) for structural validation. Stability testing under ambient storage conditions is critical, as degradation products may pose hazards .

Q. What synthetic routes are commonly employed for 6-Amino-5-iodo-2-methylnicotinonitrile?

• Answer : Base synthesis on nicotinonitrile derivatives, using iodination at the 5-position via electrophilic substitution. Optimize reaction conditions (temperature, catalyst) using factorial design to assess variables like yield and purity . Validate intermediates via HPLC or GC-MS .

Advanced Research Questions

Q. How can computational modeling optimize reaction mechanisms for iodination in this compound?

• Answer : Employ density functional theory (DFT) to simulate electrophilic iodination pathways. Virtual screening of catalysts (e.g., KI/I₂ systems) reduces experimental trial runs. Software like Gaussian or Schrödinger Suite enables energy profiling and transition-state analysis .

Q. What methodologies resolve contradictions in toxicity data across studies?

• Answer : Apply the NIST criteria for evaluating data credibility: assess source authority, experimental reproducibility, and conflict resolution through meta-analysis. Cross-reference IARC, ACGIH, and NTP classifications to contextualize carcinogenicity claims .

Q. How do steric and electronic effects influence the stability of 6-Amino-5-iodo-2-methylnicotinonitrile under varying pH conditions?

• Answer : Conduct kinetic studies under acidic/alkaline conditions (pH 2–12) with UV-Vis or LC-MS monitoring. The electron-withdrawing nitrile group and bulky iodine substituent may reduce hydrolytic stability compared to non-halogenated analogs .

Methodological Notes

• Experimental Design : Use factorial designs to evaluate interactions between variables (e.g., temperature, catalyst loading) for synthesis optimization .
• Data Contradiction Analysis : Apply systematic reviews (PICO(T) framework) to prioritize high-quality evidence and resolve conflicting toxicity reports .
• Safety Compliance : Regularly update SDS for aged samples, as degradation may alter hazards .